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Compound of Interest

Compound Name: 5-Chloro-2-methoxypyridine

CAS No.: 13473-01-3

Cat. No.: B1587985

Get Quote

Executive Summary
5-Chloro-2-methoxypyridine (CAS 13473-01-3) is a halogenated pyridine derivative widely

utilized as a building block in medicinal chemistry, particularly in palladium-catalyzed cross-

coupling reactions (e.g., Suzuki-Miyaura, Hiyama). While valuable for synthesizing biaryl

scaffolds, its physicochemical profile presents distinct hazards. It is a flammable liquid with a

flash point of 53.3°C and poses a risk of serious eye damage (Category 1). This guide outlines

the rigorous protocols required to handle this compound, ensuring data integrity and personnel

safety in drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Understanding the physical state is the first step in risk mitigation. Unlike its solid isomers, 5-
Chloro-2-methoxypyridine is a liquid at room temperature, increasing the risk of splashing

and vapor generation.
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Parameter Data

CAS Number 13473-01-3

IUPAC Name 5-Chloro-2-methoxypyridine

Molecular Formula C₆H₆ClNO

Molecular Weight 143.57 g/mol

Physical State Liquid (Colorless to pale yellow)

Boiling Point 181–182 °C

Flash Point 53.3 °C (127.9 °F) - Closed Cup

Density 1.193 g/mL at 25 °C

Solubility
Soluble in organic solvents (MeOH, EtOAc,

DCM); limited water solubility

Hazard Identification & Toxicology[8]
The Global Harmonized System (GHS) classification highlights two primary vectors of risk: Fire

and Corrosivity to Eyes.

GHS Classification[8][9]
Signal Word:DANGER

Pictograms:

🔥 (GHS02 - Flammable)

⚖️ (GHS05 - Corrosive)

❗ (GHS07 - Irritant)[1]

Hazard Statements (H-Codes)
H226: Flammable liquid and vapor.
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H318:Causes serious eye damage.(Critical Hazard)[2][3]

H335: May cause respiratory irritation.[3]

Toxicological Insight
The "Serious Eye Damage" (H318) classification distinguishes this compound from simple

irritants.[3] Direct contact can cause irreversible corneal opacity or blindness. The mechanism

likely involves the basicity of the pyridine ring combined with the lipophilicity of the methoxy

group, allowing rapid penetration into ocular tissue.

Risk Management & Engineering Controls
Engineering Controls[3]

Primary Containment: All open handling must occur within a certified Chemical Fume Hood

operating at a face velocity of 80–100 fpm.

Static Control: Due to H226 (Flammable), all transfer equipment (kegs, drums, reactors)

must be grounded and bonded. Use conductive or antistatic tubing for liquid transfer.

Inert Atmosphere: While not pyrophoric, storing and handling under Nitrogen (N₂) is

recommended to maintain purity and prevent moisture absorption, which can degrade the

methoxy functionality over time.

Personal Protective Equipment (PPE) Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/life-science/safety/hazard-and-precautionary-statements
https://stoffenmanager.com/en/knowledge-center/h-phrases/
https://stoffenmanager.com/en/knowledge-center/h-phrases/
https://stoffenmanager.com/en/knowledge-center/h-phrases/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Zone Recommendation Rationale

Eye/Face
Chemical Goggles + Face

Shield

Safety glasses are insufficient

due to H318. A face shield is

mandatory when pouring >100

mL.

Hand
Nitrile (Double gloved) or Butyl

Rubber

Standard nitrile provides

splash protection. Change

immediately upon

contamination.[4]

Body
Flame-Resistant (FR) Lab

Coat

Mitigates burn risk from flash

fires (H226).

Respiratory
NIOSH-approved organic

vapor respirator

Required only if working

outside a fume hood (e.g., spill

cleanup).

Handling & Storage Protocols
The following workflow visualizes the lifecycle of the compound within a research facility,

emphasizing decision points for safety.

Critical Safety Checks

Receipt & Inspection
(Check Seal/SDS)

Storage
(Flammables Cabinet, <25°C)

 Log Inventory Preparation
(Fume Hood, Grounding)

 Transport in
Secondary Container Reaction Setup

(Inert Atmosphere)
 Add Reagents Disposal

(Halogenated Organic Waste)
 Quench & Separate

Click to download full resolution via product page

Figure 1: Safe handling lifecycle for 5-Chloro-2-methoxypyridine, prioritizing containment and

waste segregation.

Standard Operating Procedure (SOP) for Transfer
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Preparation: Clear fume hood of ignition sources. Verify fire extinguisher (Class B)

availability.

PPE Donning: Put on goggles, face shield, and double nitrile gloves.

Transfer:

Small Scale (<100 mL): Use a glass syringe or pipette. Avoid pouring directly from the

bottle to prevent dripping down the side.

Large Scale (>100 mL): Use a cannula transfer method under positive nitrogen pressure

to minimize vapor release and static generation.

Decontamination: Wipe the bottle neck with a dry tissue, then a solvent-dampened tissue

(e.g., acetone) before resealing. Dispose of tissues as solid hazardous waste.

Emergency Response & Waste Disposal
In the event of exposure, speed is critical, especially for ocular contact.

Incident Detected

Identify Exposure Type

Eye Contact
(CRITICAL) Skin Contact Spill Release

Flush 15+ mins
Lift Eyelids

Seek ER Immediately

Remove Clothing
Wash Soap/Water
Seek Medical Aid

Evacuate Area
Ventilate

Absorb (Vermiculite)

Click to download full resolution via product page
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Figure 2: Emergency response decision tree. Note the critical pathway for eye contact.

First Aid Measures
Eye Contact: Immediately flush with tepid water for at least 15 minutes. Force eyelids open.

Time is tissue. Transport to an ophthalmologist immediately.

Skin Contact: Remove contaminated clothing.[4][5] Wash with soap and water.[6] Do not use

solvents (ethanol/acetone) on skin, as they may enhance absorption.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

Disposal[12]
Waste Stream: Classify as Halogenated Organic Solvent Waste.

Do Not: Do not mix with strong oxidizers or acids in the waste container to prevent

exothermic reactions.

Container: High-density polyethylene (HDPE) or glass waste containers are suitable.

Application Context: Synthesis
Why do we handle this risk? 5-Chloro-2-methoxypyridine is a high-value intermediate. The

chlorine atom at the C5 position is electronically activated for Palladium-catalyzed cross-

coupling, while the methoxy group at C2 directs ortho-lithiation and influences solubility.

Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl systems.

Hiyama Coupling: Reacts with aryltrifluorosilanes.

Researcher Note: The reactivity that makes it useful (electron-deficient ring) also contributes to

its biological activity and potential toxicity. Treat the precursor with the same respect as the final

bioactive drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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